2-methyl-N-(4-{[(4-phenyloxan-4-yl)methyl]sulfamoyl}phenyl)propanamide

• IUPAC Name: 2-methyl-N-[4-[(4-phenyloxan-4-yl)methylsulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C22H28N2O4S/c1-17(2)21(25)24-19-8-10-20(11-9-19)29(26,27)23-16-22(12-14-28-15-13-22)18-6-4-3-5-7-18/h3-11,17,23H,12-16H2,1-2H3,(H,24,25)
• InChI Key: IXROOIFVAREKGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol
• CAS No.: 1091050-94-0

Description

2-Methyl-N-(4-{[(4-phenyloxan-4-yl)methyl]sulfamoyl}phenyl)propanamide, also known as 4-POMSPP, is a novel small molecule that has been studied for its potential applications in scientific research. It has been used in a variety of experiments, including those related to biochemistry, physiology, and pharmacology.

Scientific Research Applications

2-methyl-N-(4-{[(4-phenyloxan-4-yl)methyl]sulfamoyl}phenyl)propanamide has been studied for its potential applications in scientific research. It has been used in a variety of experiments, including those related to biochemistry, physiology, and pharmacology. For example, this compound has been used to study the effects of oxidative stress on the cardiovascular system, to examine the effects of drug-induced neurotoxicity, and to explore the mechanisms of action of anti-cancer drugs. Additionally, it has been used to study the effects of inflammation on the immune system, to investigate the role of protein kinases in cell cycle regulation, and to examine the role of G-protein coupled receptors in signal transduction.

Mechanism of Action

The mechanism of action of 2-methyl-N-(4-{[(4-phenyloxan-4-yl)methyl]sulfamoyl}phenyl)propanamide is not yet fully understood. However, it is believed that the molecule acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. Additionally, this compound has been shown to bind to other proteins, including the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) and the interleukin-6 (IL-6) receptor. It is thought that the binding of this compound to these proteins may modulate the activity of the proteins, leading to changes in gene expression and cellular responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of experiments. Studies have shown that this compound can reduce inflammation, inhibit oxidative stress, and modulate the activity of proteins involved in signal transduction. Additionally, it has been shown to reduce the production of inflammatory mediators, such as prostaglandins, and to reduce the expression of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α). Furthermore, this compound has been shown to modulate the activity of enzymes involved in the metabolism of lipids, such as lipoprotein lipase (LPL).

Advantages and Limitations for Lab Experiments

2-methyl-N-(4-{[(4-phenyloxan-4-yl)methyl]sulfamoyl}phenyl)propanamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its effects can be easily measured using standard laboratory techniques. Additionally, this compound is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using this compound in laboratory experiments. For example, it is not water-soluble, so it must be dissolved in organic solvents before use. Furthermore, the effects of this compound are dependent on the concentration used, so it is important to use the correct concentrations in experiments.

Future Directions

There are a number of potential future directions for the use of 2-methyl-N-(4-{[(4-phenyloxan-4-yl)methyl]sulfamoyl}phenyl)propanamide in scientific research. For example, it could be used to study the effects of oxidative stress on the cardiovascular system, to explore the mechanisms of action of anti-cancer drugs, and to investigate the role of protein kinases in cell cycle regulation. Additionally, it could be used to examine the effects of inflammation on the immune system, to study the role of G-protein coupled receptors in signal transduction, and to investigate the effects of drug-induced neurotoxicity. Finally, this compound could be used to examine the effects of drugs on other physiological processes, such as metabolism and cell proliferation.

Synthesis Methods

2-methyl-N-(4-{[(4-phenyloxan-4-yl)methyl]sulfamoyl}phenyl)propanamide is synthesized through a series of chemical reactions. The first step is the formation of a phenylthioacetamide derivative from 4-phenyloxan-4-ylmethylsulfonyl chloride and p-toluenesulfonamide. This is followed by the reaction of the phenylthioacetamide derivative with 2-methyl-N-propanamide to form this compound. The synthesis is conducted in the presence of a base such as sodium hydroxide and is typically carried out in an inert atmosphere.